Cas no 22720-52-1 (1-(1-benzothiophen-7-yl)ethan-1-one)

• Product Name: 1-(1-benzothiophen-7-yl)ethan-1-one
• CAS No: 22720-52-1
• MF: C₁₀H₈OS
• MW: 176.234921455383
• CID: 1414564
• PubChem ID: 68789864
• Update Time: 2025-04-20

1-(1-benzothiophen-7-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1-benzothiophen-7-yl)ethanone
• 7-acetylbenzo&lt
• b&gt
• thiophen
• furan
• Ethanone, 1-(7-benzofuranyl)- (9CI)
• 7-acetylbenzo[b]thiophen
• 7-Acetylbenzofuran
• 7-acetylbenzo[b]furan
• 7-acetylbenzo< b> thiophen; 7-acetylbenzo< b> furan; Ethanone, 1-(7-benzofuranyl)- (9CI); 7-acetylbenzo[b]thiophen; 7-Acetylbenzofuran; 7-acetylbenzo[b]furan;
• 1-(1-benzothiophen-7-yl)ethan-1-one
• AKOS019724749
• 7-Acetylbenzothiazole
• 1-(Benzo[b]thiophen-7-yl)ethanone
• EN300-187178
• AT29427
• SCHEMBL3793757
• A911184
• Z1436272882
• 1-(BENZO[B]THIOPHEN-7-YL)ETHAN-1-ONE
• 22720-52-1

• MDL： MFCD18451765
• Inchi： 1S/C10H8OS/c1-7(11)9-4-2-3-8-5-6-12-10(8)9/h2-6H,1H3
• InChI Key： QNAQOGFFDWSXKQ-UHFFFAOYSA-N
• SMILES： S1C=CC2C=CC=C(C(C)=O)C1=2

Computed Properties

• Exact Mass: 176.02964
• Monoisotopic Mass: 176.02958605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 17.07

1-(1-benzothiophen-7-yl)ethan-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338